Cas no 31061-24-2 (2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid)

• Product Name: 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid
• CAS No: 31061-24-2
• MF: C₅H₅NO₄S
• MW: 175.162500143051
• MDL: MFCD01579950
• CID: 874103
• PubChem ID: 329775618
• Update Time: 2025-06-16

2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dioxothiazolidin-3-yl)acetic acid
• (2,4-Dioxo-1,3-thiazolidin-3-yl)acetic acid
• (2,4-Dioxo-thiazolidin-3-yl)-acetic acid
• (2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid(SALTDATA: FREE)
• 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid

• MDL： MFCD01579950
• Inchi： 1S/C5H5NO4S/c7-3-2-11-5(10)6(3)1-4(8)9/h1-2H2,(H,8,9)
• InChI Key： WHBNKGILKCASDH-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CC(=O)O)=O

Computed Properties

• Exact Mass: 174.99400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 99.98000
• LogP: -0.29570

2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid

Comprehensive Overview of 2-(2,4-Dioxo-1,3-thiazolidin-3-yl)acetic Acid (CAS No. 31061-24-2): Properties, Applications, and Innovations

2-(2,4-Dioxo-1,3-thiazolidin-3-yl)acetic acid (CAS No. 31061-24-2) is a specialized organic compound with a unique thiazolidine backbone, widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This compound, often abbreviated as DOTAA, features a reactive acetic acid moiety linked to a 2,4-dioxothiazolidine ring, making it a valuable intermediate for synthesizing bioactive molecules. Its structural elegance and functional diversity have garnered significant attention in recent years, particularly in the context of drug discovery and sustainable chemistry.

The growing interest in 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid aligns with global trends focusing on green synthesis and biodegradable materials. Researchers are increasingly exploring its potential as a building block for non-toxic catalysts and eco-friendly polymers, addressing the demand for sustainable alternatives in industrial processes. Online searches for terms like "DOTAA solubility," "thiazolidine derivatives uses," and "CAS 31061-24-2 supplier" reflect its relevance in both academic and commercial spheres.

From a chemical perspective, 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid exhibits intriguing properties such as moderate water solubility (enhanced in alkaline conditions) and a melting point range of 180–185°C. Its carboxylic acid group enables facile derivatization, while the dioxothiazolidine core contributes to its role in heterocyclic chemistry. Recent publications highlight its utility in designing enzyme inhibitors, particularly for metabolic disorders, fueling queries like "DOTAA diabetes research" and "thiazolidinedione analogs."

In material science, this compound’s ability to form metal-chelating complexes has sparked innovation in corrosion-resistant coatings and conductive polymers. Industry forums frequently discuss its compatibility with biodegradable plastics, resonating with the circular economy paradigm. Laboratory protocols for its synthesis—often searched as "31061-24-2 preparation method"—typically involve cyclocondensation reactions, with emphasis on atom-efficient techniques to minimize waste.

Quality standards for CAS 31061-24-2 are stringent, with HPLC purity ≥98% being the industry benchmark. Suppliers increasingly address queries about "DOTAA stability" and "storage conditions," underscoring its sensitivity to light and humidity. Analytical techniques like FT-IR spectroscopy and mass spectrometry are routinely employed for characterization, topics frequently covered in technical whitepapers.

Future prospects for 2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetic acid include explorations in nanotechnology and drug delivery systems, where its modular structure could enable precise molecular engineering. As regulatory landscapes evolve, its low environmental persistence positions it favorably compared to conventional synthetic intermediates. The compound’s trajectory exemplifies how niche chemicals can drive cross-disciplinary breakthroughs while aligning with sustainability goals.